![molecular formula C16H22BrN3O2 B5751115 N'-[1-(4-bromophenyl)butylidene]-2-(4-morpholinyl)acetohydrazide](/img/structure/B5751115.png)
N'-[1-(4-bromophenyl)butylidene]-2-(4-morpholinyl)acetohydrazide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N'-[1-(4-bromophenyl)butylidene]-2-(4-morpholinyl)acetohydrazide, also known as BMA-10, is a chemical compound that has been studied for its potential use in scientific research. This compound has been synthesized using various methods and has been found to have several biochemical and physiological effects.
Mechanism of Action
The mechanism of action of N'-[1-(4-bromophenyl)butylidene]-2-(4-morpholinyl)acetohydrazide is not fully understood, but it is believed to act as an antioxidant and anti-inflammatory agent. It has been found to inhibit the production of reactive oxygen species and reduce inflammation in the brain, which can contribute to neurodegeneration.
Biochemical and Physiological Effects:
This compound has been found to have several biochemical and physiological effects. It has been shown to improve cognitive function, reduce oxidative stress, and protect against neuronal damage. It has also been found to have anti-inflammatory effects and can potentially be used to treat inflammatory diseases.
Advantages and Limitations for Lab Experiments
One advantage of using N'-[1-(4-bromophenyl)butylidene]-2-(4-morpholinyl)acetohydrazide in lab experiments is its neuroprotective effects, which can potentially be used to study neurodegenerative diseases. However, one limitation is that the mechanism of action is not fully understood, which can make it difficult to interpret results.
Future Directions
There are several future directions for the study of N'-[1-(4-bromophenyl)butylidene]-2-(4-morpholinyl)acetohydrazide. One direction is to further investigate its mechanism of action and how it can be used to treat neurodegenerative diseases. Another direction is to study its potential use in treating inflammatory diseases. Additionally, this compound can potentially be used as a tool in studying the role of oxidative stress and inflammation in various diseases.
Synthesis Methods
N'-[1-(4-bromophenyl)butylidene]-2-(4-morpholinyl)acetohydrazide can be synthesized using various methods, including the reaction of 4-bromobenzaldehyde and butyl acetoacetate in the presence of morpholine and hydrazine hydrate. The resulting compound is then purified using column chromatography to obtain this compound in its pure form.
Scientific Research Applications
N'-[1-(4-bromophenyl)butylidene]-2-(4-morpholinyl)acetohydrazide has been studied for its potential use in scientific research, particularly in the field of neuroscience. It has been found to have neuroprotective effects and can potentially be used to treat neurodegenerative diseases such as Alzheimer's and Parkinson's.
Properties
IUPAC Name |
N-[(E)-1-(4-bromophenyl)butylideneamino]-2-morpholin-4-ylacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H22BrN3O2/c1-2-3-15(13-4-6-14(17)7-5-13)18-19-16(21)12-20-8-10-22-11-9-20/h4-7H,2-3,8-12H2,1H3,(H,19,21)/b18-15+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XDLNWTHRJDJSLP-OBGWFSINSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCC(=NNC(=O)CN1CCOCC1)C2=CC=C(C=C2)Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCC/C(=N\NC(=O)CN1CCOCC1)/C2=CC=C(C=C2)Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H22BrN3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
368.27 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.